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Cat. No.: B1676261 Get Quote

Technical Support Center: MCC-134
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals utilizing the

MCC-134 Thermocouple Measurement DAQ HAT.

Troubleshooting Guide: Ground Loops
Ground loops are a common source of noise and erroneous readings in data acquisition

systems. They occur when there are multiple paths to ground, creating a loop that can pick up

electrical noise. This guide will help you identify and resolve ground loop issues when using the

MCC-134.

Frequently Asked Questions (FAQs)
Q1: What is a ground loop and why is it a problem for thermocouple measurements?

A1: A ground loop occurs when two or more points in an electrical circuit that are nominally at

ground potential have a slight voltage difference between them.[1][2] This creates an

unintended current path, or "loop."[1][3] Because thermocouples produce very small voltage

signals (microvolts per degree Celsius), this unwanted current can introduce significant noise

and errors into your temperature measurements.[4] In severe cases, it can lead to fluctuating

readings, incorrect data, or even damage to the equipment.[1][3]
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Q2: What are the common symptoms of a ground loop when using the MCC-134?

A2: If you are experiencing a ground loop with your MCC-134, you may observe the following:

Noisy or fluctuating temperature readings: The measured temperature may jump around

erratically.[5]

Inaccurate measurements: The readings may be consistently offset from the true

temperature.[1]

"Common-mode range" errors: The MCC-134 may return an error indicating that the input

voltage is outside the acceptable range, which can be caused by ground loop currents.[6][7]

Intermittent issues: The problem may appear or disappear when other equipment is turned

on or off.[6]

Q3: How can I determine if my thermocouple is grounded or ungrounded?

A3:

Grounded Thermocouples: The thermocouple junction is welded to the protective metal

sheath. This provides a fast response time but also creates an electrical connection between

the thermocouple wires and the sheath, increasing the risk of ground loops.[8]

Ungrounded Thermocouples: The thermocouple junction is isolated from the metal sheath,

typically by a non-conductive powder.[8] This provides electrical isolation and is the

recommended type to prevent ground loops.[4][8]

You can often determine the type by consulting the manufacturer's datasheet for your

thermocouple.

Troubleshooting Steps
If you suspect a ground loop is affecting your experiment, follow these steps to diagnose and

resolve the issue.

Step 1: Identify Potential Ground Paths
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A ground loop is created when there are multiple paths for current to flow to ground. In a typical

MCC-134 setup, these paths can include:

The ground connection of the Raspberry Pi's power supply.

An electrical path from the thermocouple tip to a grounded object.

The shield of a shielded thermocouple wire being connected to ground at both ends.

Experimental Protocol: Ground Loop Identification

Power Down: Safely shut down your Raspberry Pi and any connected equipment.

Visual Inspection: Examine your experimental setup. Is the tip of your thermocouple in

contact with a metal object that is also grounded? Common examples include metal pipes,

chassis, or other grounded equipment.

Check Shielding: If you are using shielded thermocouple wire, ensure the shield is

connected to ground at only one end. Connecting it at both ends is a very common cause of

ground loops.[3]

Single Power Source: Whenever possible, power the Raspberry Pi and any other

interconnected equipment from the same power strip or outlet.[9] This helps to ensure a

common ground reference.

Step 2: Isolate the Thermocouple

The most effective way to break a ground loop is to eliminate one of the ground paths.

Experimental Protocol: Thermocouple Isolation

Use Ungrounded Thermocouples: The best practice is to use ungrounded thermocouples, as

they are inherently isolated from ground.[4][8]

Physical Isolation: If you must use a grounded thermocouple, ensure the tip is not in

electrical contact with any other grounded object. You can use insulating materials like

silicone to electrically isolate the thermocouple junction from a conductive surface.[10]
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Differential Measurement: The MCC-134 uses a differential input, which helps to reject

common-mode noise.[6] However, severe ground loops can still cause issues.

Step 3: Implement Proper Grounding Techniques

If isolation is not possible or does not resolve the issue, focus on proper grounding. The

fundamental rule is to have a single point of ground for your entire measurement system.[8]

Experimental Protocol: Single-Point Grounding

Identify a Central Ground: Choose a single, reliable ground point for your entire experimental

setup. This could be a designated ground terminal on your equipment or a common

grounding bar.

Connect All Grounds to the Central Point: Run a separate ground wire from each piece of

equipment directly to this central ground point. This is often referred to as a "star" grounding

configuration.

Avoid Daisy-Chaining Grounds: Do not connect the ground of one instrument to the ground

of another in series. This can create ground potential differences.

Quantitative Data Summary
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Troubleshooting
Technique

Effectiveness in Mitigating
Ground Loops

Impact on Measurement

Using Ungrounded

Thermocouples
High

May have a slightly slower

response time compared to

grounded thermocouples.[8]

Isolating a Grounded

Thermocouple
High

Requires careful physical

setup to ensure no electrical

contact with other grounds.

Single-Point ("Star") Grounding High

Establishes a common

reference for all components,

minimizing potential

differences.

Grounding Shield at One End High

Prevents the shield from

becoming a path for ground

loop currents.

Using a Common Power

Source
Medium

Helps to equalize ground

potentials but may not

eliminate all ground loop

paths.[9]

Visualizing a Ground Loop
The following diagram illustrates how a ground loop can be created when using a grounded

thermocouple with the MCC-134.
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Caption: A diagram illustrating a ground loop with the MCC-134.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dealing with ground loops when using the MCC-134].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1676261#dealing-with-ground-loops-when-using-the-mcc-134
https://www.benchchem.com/product/b1676261#dealing-with-ground-loops-when-using-the-mcc-134
https://www.benchchem.com/product/b1676261#dealing-with-ground-loops-when-using-the-mcc-134
https://www.benchchem.com/product/b1676261#dealing-with-ground-loops-when-using-the-mcc-134
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

